Cas no 53828-58-3 (1H-Indazole-4,5-dione, 6,7-dihydro-6,6-dimethyl-1-phenyl-)

• Product Name: 1H-Indazole-4,5-dione, 6,7-dihydro-6,6-dimethyl-1-phenyl-
• CAS No: 53828-58-3
• MF: C₁₅H₁₄N₂O₂
• MW: 254.283863544464
• CID: 356278
• PubChem ID: 4412152
• Update Time: 2025-04-19

1H-Indazole-4,5-dione, 6,7-dihydro-6,6-dimethyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-4,5-dione, 6,7-dihydro-6,6-dimethyl-1-phenyl-
• 6,6-dimethyl-1-phenyl-7H-indazole-4,5-dione
• AKOS024350422
• 53828-58-3
• 1-phenyl-4,5-dioxo-6,6-dimethyl-4,5,6,7-tetrahydroindazole
• ST50974739
• DTXSID30402992
• SCHEMBL13848537

• Inchi： 1S/C15H14N2O2/c1-15(2)8-12-11(13(18)14(15)19)9-16-17(12)10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3
• InChI Key： ZMKCZZLFGGXJGD-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=NN(C3C=CC=CC=3)C=2CC1(C)C)=O

Computed Properties

• Exact Mass: 254.10562
• Monoisotopic Mass: 254.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 51.96